4-Methylhomopiperazine-4-aminobenzene trihydrochloride monohydrate

• IUPAC Name: 4-(4-methyl-1,4-diazepan-1-yl)aniline;hydrate;trihydrochloride
• InChI: InChI=1S/C12H19N3.3ClH.H2O/c1-14-7-2-8-15(10-9-14)12-5-3-11(13)4-6-12;;;;/h3-6H,2,7-10,13H2,1H3;3*1H;1H2
• InChI Key: RSGOMRQTIZQMIR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C2=CC=C(C=C2)N.O.Cl.Cl.Cl
• Molecular Formula: C12H24Cl3N3O
• DSSTOX Substance ID: DTXSID70657303
• Molecular Weight: 332.7 g/mol
• CAS RN: 913830-33-8

Description

4-Methylhomopiperazine-4-aminobenzene trihydrochloride monohydrate (4-MHP-4-ABT-HCl-H2O) is a synthetic compound that has been used in a variety of scientific research applications. This compound is an important tool for scientists due to its unique properties and its ability to act as a catalyst in biochemical and physiological processes. 4-MHP-4-ABT-HCl-H2O has been used in a number of studies to study the effects of various compounds on the human body.

Scientific Research Applications

Advanced Oxidation Processes for Environmental Remediation

Advanced Oxidation Processes (AOPs) have been extensively studied for their efficiency in degrading persistent organic pollutants in water. For instance, the degradation of acetaminophen, a common pharmaceutical, through AOPs demonstrates the pathways, by-products, and biotoxicity associated with such processes (Qutob et al., 2022). This research area is pivotal for environmental chemistry and highlights the utility of complex chemical compounds in mitigating pollution.

Herbicide Toxicity and Environmental Impact

The environmental impact and toxicity of herbicides, such as 2,4-dichlorophenoxyacetic acid (2,4-D), have been the subject of extensive research. Scientometric reviews have helped map the global research trends and gaps in understanding 2,4-D's ecological effects (Zuanazzi et al., 2020). This line of inquiry is crucial for assessing the long-term implications of chemical compounds on ecosystems and human health.

Emerging Contaminants and Water Safety

Studies on emerging contaminants, like parabens in aquatic environments, underscore the persistent nature of certain chemicals and their biodegradation challenges. Research has shown that despite wastewater treatments, compounds like parabens remain detectable, posing risks to aquatic life and potentially to human health (Haman et al., 2015). Understanding the fate and behavior of such contaminants is essential for developing safer chemical alternatives and remediation strategies.

Pharmaceutical and Pesticide Impurities

The synthesis and analysis of pharmaceutical impurities, including those in proton pump inhibitors, highlight the significance of chemical analysis and purity in drug manufacturing. For example, studies on omeprazole impurities emphasize the need for novel synthesis methods to minimize or understand the impact of such impurities on drug safety and efficacy (Saini et al., 2019). Similarly, the occurrence and impacts of pesticides in surface water point to the urgent need for effective detection and removal methods to ensure water safety (de Souza et al., 2020).